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Introduction

GIGA-564 is a third-generation, fully human IgG1 monoclonal antibody targeting the Cytotoxic
T-Lymphocyte-Associated Protein 4 (CTLA-4).[1][2] Unlike traditional anti-CTLA-4 antibodies
such as ipilimumab, which primarily function through checkpoint blockade, GIGA-564 has been
engineered to exhibit minimal blocking of the CTLA-4 interaction with its B7 ligands (CD80 and
CD86).[1][3][4] Its primary mechanism of action is the potent and selective depletion of
regulatory T cells (Tregs) within the tumor microenvironment (TME) through an enhanced Fc-
receptor (FcR)-mediated effector function.[1][3][4] This novel approach aims to deliver superior
anti-tumor activity while mitigating the immune-related adverse events commonly associated
with first-generation anti-CTLA-4 therapies.[1][3][5] Preclinical studies have demonstrated
promising results, with GIGA-564 showing enhanced efficacy and a more favorable safety
profile compared to ipilimumab in murine models.[3][5]

Mechanism of Action: Signhaling Pathway

GIGA-564's unique mechanism of action focuses on the depletion of intratumoral Tregs, which
are highly expressive of CTLA-4 and suppress the anti-tumor immune response. By binding to
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CTLA-4 on these Tregs, GIGA-564's Fc region engages with Fc receptors on effector immune
cells (e.g., natural killer cells, macrophages), leading to antibody-dependent cell-mediated
cytotoxicity (ADCC) of the Tregs. This localized depletion of Tregs within the TME unleashes
the activity of cytotoxic T lymphocytes (CTLs), enabling them to effectively target and eliminate
cancer cells.
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GIGA-564 In Vivo Efficacy Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12404925?utm_src=pdf-custom-synthesis#bc-rfq
https://www.gigagen.com/wp-content/uploads/2022.11.03-SITC-poster-final_GIGA-456-a-third-generation-anti-CTLA-4.pdf
https://jitc.bmj.com/content/10/Suppl_2/A1443
https://www.researchgate.net/publication/365213813_1389_GIGA-564_a_third_generation_anti_CTLA_4_with_minimal_ability_to_block_CTLA_4_binding_to_B7_ligands_has_enhanced_efficacy_but_reduced_toxicity_compared_to_ipilimumab_in_preclinical_models/download
https://aacrjournals.org/cancerimmunolres/article/10/12_Supplement/A32/711233/Abstract-A32-GIGA-564-a-third-generation-anti-CTLA
https://www.grifols.com/en/view-news/-/news/gigagen-publishes-research-describing-novel-mechanism-of-action-and-therapeutic-potential-of-its-anti-ctla-4-drug-candidate-giga-564
https://www.grifols.com/en/view-news/-/news/gigagen-publishes-research-describing-novel-mechanism-of-action-and-therapeutic-potential-of-its-anti-ctla-4-drug-candidate-giga-564
https://www.benchchem.com/product/b12404925/docs#giga-564-application-notes-and-protocols-for-in-vivo-experiments
https://www.benchchem.com/product/b12404925/docs#giga-564-application-notes-and-protocols-for-in-vivo-experiments
https://www.benchchem.com/product/b12404925/docs#giga-564-application-notes-and-protocols-for-in-vivo-experiments
https://www.benchchem.com/product/b12404925/docs#giga-564-application-notes-and-protocols-for-in-vivo-experiments
https://www.benchchem.com/product/b12404925?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404925?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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